Cas no 72604-79-6 ((R)-2-(Hydroxymethyl)butanoic acid)

(R)-2-(Hydroxymethyl)butanoic acid structure

72604-79-6 structure

Product Name:(R)-2-(Hydroxymethyl)butanoic acid

CAS No:72604-79-6

Molecular Formula:C₅H₁₀O₃

Molecular Weight:118.1311

MDL:MFCD08064285

CID:59366

PubChem ID:11586303

(R)-2-(Hydroxymethyl)butanoic acid Properties

Names and Identifiers

- (R)-2-(Hydroxymethyl)butanoic acid
- (2R)-2-(hydroxymethyl)butanoic acid
- (R)-2-HYDROXYMETHYLBUTANOIC ACID
- (2R)-2-(hydroxymethyl)-2-methylbutanoic acid
- AG-G-86029
- ANW-58612
- CTK5D6555
- PubChem14232
- SBB065924
- Butanoicacid, 2-(hydroxymethyl)-, (R)-
- (R)-2-(hydroxymethyl)butanoic acid
- (R)-2-Hydroxymethylbutanoic acid
- AKOS006287642
- SCHEMBL10634919
- (R)-2-(hydroxymethyl)butanoicacid
- DTXSID20468961
- AC-9520
- AT30660
- A9438
- 72604-79-6
- +Expand
- MDL： MFCD08064285
- InChIKey： ZMZQVAUJTDKQGE-SCSAIBSYSA-N
- Inchi： 1S/C5H10O3/c1-2-4(3-6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m1/s1
- SMILES： CC[C@H](CO)C(=O)O

Computed Properties

Exact Mass: 118.06300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 118.062994177g/mol
Heavy Atom Count: 8
Complexity: 79.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 57.5Å²

Experimental Properties

LogP: 0.08950
PSA: 57.53000

(R)-2-(Hydroxymethyl)butanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A403761-1g	(R)-2-(Hydroxymethyl)butanoic acid	72604-79-6	95+%	1g	$427.0	2024-08-02
eNovation Chemicals LLC	D258128-1g	(R)-2-Hydroxymethylbutanoic acid	72604-79-6	97%	1g	$1390	2022-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1768647-1g	(R)-2-(Hydroxymethyl)butanoic acid	72604-79-6	98%	1g	￥14639.00

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72604-79-6 ((R)-2-(Hydroxymethyl)butanoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:72604-79-6)(R)-2-(Hydroxymethyl)butanoic acid

Purity:99%

Quantity:1g

Price($):384.0